Cas no 71740-06-2 (Cyclopropanecarboxylic acid, 2,2-dimethyl-, butyl ester)

• Product Name: Cyclopropanecarboxylic acid, 2,2-dimethyl-, butyl ester
• CAS No: 71740-06-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 545128
• PubChem ID: 12505854
• Update Time: 2025-04-19

Cyclopropanecarboxylic acid, 2,2-dimethyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2,2-dimethyl-, butyl ester
• butyl 2,2-dimethylcyclopropane-1-carboxylate
• SCHEMBL9670600
• 71740-06-2
• DTXSID80500699

• Inchi： 1S/C10H18O2/c1-4-5-6-12-9(11)8-7-10(8,2)3/h8H,4-7H2,1-3H3
• InChI Key： BKMGKRVBNAAPFS-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1CC1(C)C)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3